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Compound Name: Boc-Val-Pro-Arg-AMC

Cat. No.: B15557129

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Boc-Val-Pro-Arg-AMC (Boc-Valine-Proline-Arginine-7-amino-4-methylcoumarin)

is a highly sensitive fluorogenic substrate used for the detection and quantification of trypsin-

like serine protease activity.[1][2] Saliva is rich in various enzymes, including tissue kallikreins,

which are trypsin-like proteases.[3][4][5] This makes Boc-Val-Pro-Arg-AMC an effective tool

for identifying and investigating saliva deposits, an application of significant interest in forensic

science and diagnostics. Upon enzymatic cleavage, the non-fluorescent substrate releases the

highly fluorescent 7-amino-4-methylcoumarin (AMC) group, providing a direct and quantifiable

measure of enzymatic activity.

Principle of the Assay The assay is based on the enzymatic hydrolysis of the peptide bond

between arginine (Arg) and the AMC fluorophore. In the intact substrate, the fluorescence of

AMC is quenched. Proteases present in saliva, such as tissue kallikrein, recognize and cleave

the Val-Pro-Arg peptide sequence. This cleavage event liberates free AMC, which exhibits

strong fluorescence when excited with UV light. The rate of fluorescence increase is directly

proportional to the protease activity in the sample.
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Caption: Enzymatic cleavage of Boc-Val-Pro-Arg-AMC by salivary proteases.

Data Presentation
Quantitative data for Boc-Val-Pro-Arg-AMC is summarized below for easy reference.

Table 1: Substrate Properties

Property Value Source(s)

Molecular Weight ~627.7 g/mol

Excitation Wavelength 360-380 nm

Emission Wavelength 440-470 nm

Recommended Solvent Dimethyl sulfoxide (DMSO)

| Storage | Store at < -15°C, protect from light | |

Table 2: Enzyme Kinetic Parameters
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Enzyme K_m (μM) k_cat (s⁻¹) Source(s)

α-Thrombin 21 105 - 109

α-Thrombin-

staphylocoagulase

complex

25 89

| Kallikrein 5 & 8 | Substrate confirmed, kinetics not specified | N/A | |

Table 3: Assay Performance in Saliva Detection

Parameter Result Notes Source(s)

| Detection Limit | Saliva dilutions up to 1:8 | Tested on saliva deposits on glass slides. | |

Experimental Protocols
This section provides detailed methodologies for the use of Boc-Val-Pro-Arg-AMC in detecting

protease activity from saliva deposits.

1. Required Materials

Reagents:

Boc-Val-Pro-Arg-AMC

DMSO (Anhydrous)

Assay Buffer: 50 mM Tris-HCl, pH 8.0 or 25 mM HEPES, pH 7.4

Soybean Trypsin Inhibitor (SBTI) (Optional, for increased specificity)

Positive Control: Trypsin or human Kallikrein

Sterile, nuclease-free water

Equipment:
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Fluorescence microplate reader with filters for Ex/Em ~360/450 nm

Solid black 96-well microplates

Standard laboratory pipettes and sterile tips

Incubator (optional)

Sterile swabs for sample collection

Microcentrifuge tubes

2. Reagent Preparation

10 mM Substrate Stock Solution:

Allow Boc-Val-Pro-Arg-AMC powder to equilibrate to room temperature.

Dissolve 5 mg of the substrate in approximately 796 µL of DMSO.

Vortex until fully dissolved.

Aliquot into single-use tubes to avoid repeated freeze-thaw cycles and store at -20°C,

protected from light.

Assay Buffer (50 mM Tris-HCl, pH 8.0):

Dissolve Tris base in nuclease-free water to a final concentration of 50 mM.

Adjust the pH to 8.0 using HCl.

Filter sterilize if necessary.

Substrate Working Solution (e.g., 100 µM):

On the day of the experiment, dilute the 10 mM stock solution 1:100 in Assay Buffer. For

example, add 10 µL of 10 mM stock to 990 µL of Assay Buffer.

Protect from light until use.
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3. Sample Preparation (from Dried Deposits)

Identify the area of the suspected saliva deposit.

Moisten a sterile cotton or polyester swab with a minimal amount of Assay Buffer.

Firmly rub the swab over the entire area of the deposit.

Place the head of the swab into a microcentrifuge tube containing 200-500 µL of Assay

Buffer.

Vortex vigorously for 30-60 seconds to elute the sample from the swab.

Centrifuge the tube briefly to pellet any debris. The supernatant is the sample extract.

4. Assay Protocol (96-Well Plate Format)

Plate Setup: Pipette 50 µL of the saliva sample extract into the wells of a solid black 96-well

plate.

Controls:

Negative Control: Add 50 µL of Assay Buffer to at least three wells.

Positive Control: Add 50 µL of a dilute trypsin or kallikrein solution (e.g., 1 µg/mL) to at

least three wells.

(Optional) Inhibitor Step: To improve specificity for glandular kallikrein, add SBTI to a final

concentration that inhibits other proteases but not kallikrein. This step requires optimization.

Reaction Initiation: Add 50 µL of the 100 µM Substrate Working Solution to all wells to initiate

the reaction (final substrate concentration will be 50 µM).

Incubation: Incubate the plate at room temperature or 37°C for 30-60 minutes, protected

from light. Kinetic readings can also be taken immediately after substrate addition at 2-

minute intervals.
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Measurement: Measure fluorescence using a microplate reader set to an excitation

wavelength of ~380 nm and an emission wavelength of ~450 nm.

1. Sample Collection
(Swab saliva deposit)

2. Elution
(Vortex swab in Assay Buffer)

3. Plate Loading
(Pipette sample extract

and controls into 96-well plate)

4. Reaction Initiation
(Add Substrate Working Solution)

5. Incubation
(30-60 min, protected from light)

6. Measurement
(Read fluorescence at
Ex/Em ~380/450 nm)

7. Data Analysis
(Compare sample signal

to controls)
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Caption: General experimental workflow for saliva deposit analysis.

Data Analysis and Interpretation A positive result is indicated by a significant increase in

fluorescence intensity in the sample wells compared to the negative control wells. The strength

of the signal correlates with the concentration and activity of the target proteases in the sample.

By comparing the signal to a standard curve of known enzyme concentrations, the activity can

be quantified. The presence of protease activity strongly suggests the presence of a biological

fluid such as saliva.

Troubleshooting

High Background Fluorescence: Ensure the use of solid black microplates. Check for

contamination in the Assay Buffer or water.

No Signal in Positive Control: Verify the activity of the control enzyme. Confirm the substrate

has not degraded by testing a fresh aliquot. Check the plate reader settings (wavelengths,

sensitivity).

High Signal in Negative Control: Indicates contamination of reagents with proteases. Prepare

fresh Assay Buffer and Substrate Working Solution using sterile techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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